Cas no 1256823-59-2 (5-Bromo-2-chloro-4-cyclopropylpyridine)

• Product Name: 5-Bromo-2-chloro-4-cyclopropylpyridine
• CAS No: 1256823-59-2
• MF: C₈H₇BrClN
• MW: 232.504880189896
• CID: 6627114
• PubChem ID: 129957982
• Update Time: 2026-03-12

5-Bromo-2-chloro-4-cyclopropylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-chloro-4-cyclopropyl-
• 5-bromo-2-chloro-4-cyclopropylpyridine
• 1256823-59-2
• AT13676
• SCHEMBL23918196
• MFCD18255907
• 5-Bromo-2-chloro-4-cyclopropylpyridine

• Inchi： 1S/C8H7BrClN/c9-7-4-11-8(10)3-6(7)5-1-2-5/h3-5H,1-2H2
• InChI Key： KHVDBNKSVHWNSU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C(C2CC2)=C1

Computed Properties

• Exact Mass: 230.94504g/mol
• Monoisotopic Mass: 230.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 248.9±40.0 °C(Predicted)
• pka: -1.35±0.10(Predicted)

Additional information on 5-Bromo-2-chloro-4-cyclopropylpyridine

5-Bromo-2-chloro-4-cyclopropylpyridine (CAS No. 1256823-59-2): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

5-Bromo-2-chloro-4-cyclopropylpyridine (CAS No. 1256823-59-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 5-position, a chlorine atom at the 2-position, and a cyclopropyl group at the 4-position of the pyridine ring. These functional groups endow the molecule with a range of chemical and physical properties that make it an attractive candidate for various applications.

The synthesis of 5-Bromo-2-chloro-4-cyclopropylpyridine typically involves a multi-step process that begins with the formation of a pyridine derivative. One common approach is to start with 4-cyclopropylpyridine, which can be synthesized through the reaction of cyclopropylamine with an appropriate nitrile or amide. The resulting pyridine derivative is then brominated and chlorinated to introduce the bromine and chlorine atoms at the desired positions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of its physical properties, 5-Bromo-2-chloro-4-cyclopropylpyridine is a solid at room temperature with a melting point ranging from 70 to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The chemical reactivity of 5-Bromo-2-chloro-4-cyclopropylpyridine is influenced by its functional groups. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, while the chlorine atom can participate in electrophilic aromatic substitution reactions. The cyclopropyl group adds steric hindrance and can influence the reactivity of adjacent functional groups. These properties make 5-Bromo-2-chloro-4-cyclopropylpyridine a valuable building block for the synthesis of more complex molecules.

In medicinal chemistry, 5-Bromo-2-chloro-4-cyclopropylpyridine has been explored as an intermediate in the development of novel pharmaceuticals. Its structural features make it suitable for use in drug discovery programs aimed at identifying new lead compounds for various therapeutic targets. For example, recent studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells and can modulate specific biological pathways involved in disease progression.

Beyond its applications in medicinal chemistry, 5-Bromo-2-chloro-4-cyclopropylpyridine has also found use in materials science. The pyridine ring and its substituents can be incorporated into polymers and other materials to enhance their mechanical properties, thermal stability, and chemical resistance. Additionally, the compound's ability to form coordination complexes with metal ions makes it a potential candidate for use in catalysis and sensor technologies.

The environmental impact of 5-Bromo-2-chloro-4-cyclopropylpyridine is an important consideration in its industrial production and application. Recent research has focused on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the principles of green chemistry and aim to ensure that the compound's production and use are sustainable and environmentally friendly.

In conclusion, 5-Bromo-2-chloro-4-cyclopropylpyridine (CAS No. 1256823-59-2) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique structural features make it a valuable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a key player in advancing scientific knowledge and technological innovation.